Cas no 1619992-37-8 (3-(cyclopropylmethyl)-1-methyl-1H-pyrazole-4-carboxylic acid)

3-(Cyclopropylmethyl)-1-methyl-1H-pyrazole-4-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a pyrazole core substituted with a cyclopropylmethyl group at the 3-position and a methyl group at the 1-position. This compound serves as a versatile intermediate in medicinal chemistry and pharmaceutical research, particularly in the synthesis of biologically active molecules. Its structural framework offers potential for further functionalization, enabling the development of targeted compounds with enhanced binding affinity or metabolic stability. The cyclopropylmethyl moiety may contribute to improved lipophilicity and conformational rigidity, while the carboxylic acid group allows for derivatization into esters, amides, or other pharmacophores. This scaffold is of interest in the design of enzyme inhibitors or receptor modulators.

3-(cyclopropylmethyl)-1-methyl-1H-pyrazole-4-carboxylic acid structure

1619992-37-8 structure

Product Name:3-(cyclopropylmethyl)-1-methyl-1H-pyrazole-4-carboxylic acid

CAS No:1619992-37-8

MF:C₉H₁₂N₂O₂

MW:180.203782081604

CID:6344954

PubChem ID:90289340

Update Time:2025-05-27

3-(cyclopropylmethyl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(cyclopropylmethyl)-1-methyl-1H-pyrazole-4-carboxylic acid
- EN300-1301143
- 1619992-37-8
- SCHEMBL15885816
- Inchi： 1S/C9H12N2O2/c1-11-5-7(9(12)13)8(10-11)4-6-2-3-6/h5-6H,2-4H2,1H3,(H,12,13)
- InChI Key： UKQAPQKLTKBCAE-UHFFFAOYSA-N
- SMILES： OC(C1=CN(C)N=C1CC1CC1)=O

Computed Properties

Exact Mass: 180.089877630g/mol
Monoisotopic Mass: 180.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 216
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 55.1Å²

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Enamine	EN300-1301143-1.0g	3-(cyclopropylmethyl)-1-methyl-1H-pyrazole-4-carboxylic acid	1619992-37-8	1g	$0.0	2023-06-06
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Enamine	EN300-1301143-10000mg	3-(cyclopropylmethyl)-1-methyl-1H-pyrazole-4-carboxylic acid	1619992-37-8	10000mg	$6082.0	2023-09-30